4-[[4-[Bis(2-chloroethyl)amino]benzoyl]amino]-N-[2-[[2-[2-(dimethylamino)ethylcarbamoyl]-1-methylimidazol-4-yl]carbamoyl]-1-methylimidazol-4-yl]-1-methylimidazole-2-carboxamide
4-[[4-[Bis(2-chloroethyl)amino]benzoyl]amino]-N-[2-[[2-[2-(dimethylamino)ethylcarbamoyl]-1-methylimidazol-4-yl]carbamoyl]-1-methylimidazol-4-yl]-1-methylimidazole-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
147056-67-5
VCID:
VC0121187
InChI:
InChI=1S/C30H38Cl2N12O4/c1-40(2)15-12-33-28(46)24-34-22(17-41(24)3)38-30(48)26-36-23(18-43(26)5)39-29(47)25-35-21(16-42(25)4)37-27(45)19-6-8-20(9-7-19)44(13-10-31)14-11-32/h6-9,16-18H,10-15H2,1-5H3,(H,33,46)(H,37,45)(H,38,48)(H,39,47)
SMILES:
CN1C=C(N=C1C(=O)NC2=CN(C(=N2)C(=O)NC3=CN(C(=N3)C(=O)NCCN(C)C)C)C)NC(=O)C4=CC=C(C=C4)N(CCCl)CCCl
Molecular Formula:
C30H38Cl2N12O4
Molecular Weight:
701.6 g/mol
4-[[4-[Bis(2-chloroethyl)amino]benzoyl]amino]-N-[2-[[2-[2-(dimethylamino)ethylcarbamoyl]-1-methylimidazol-4-yl]carbamoyl]-1-methylimidazol-4-yl]-1-methylimidazole-2-carboxamide
CAS No.: 147056-67-5
Main Products
VCID: VC0121187
Molecular Formula: C30H38Cl2N12O4
Molecular Weight: 701.6 g/mol
![4-[[4-[Bis(2-chloroethyl)amino]benzoyl]amino]-N-[2-[[2-[2-(dimethylamino)ethylcarbamoyl]-1-methylimidazol-4-yl]carbamoyl]-1-methylimidazol-4-yl]-1-methylimidazole-2-carboxamide - 147056-67-5](/images/no_structure.jpg)
| CAS No. | 147056-67-5 |
|---|---|
| Product Name | 4-[[4-[Bis(2-chloroethyl)amino]benzoyl]amino]-N-[2-[[2-[2-(dimethylamino)ethylcarbamoyl]-1-methylimidazol-4-yl]carbamoyl]-1-methylimidazol-4-yl]-1-methylimidazole-2-carboxamide |
| Molecular Formula | C30H38Cl2N12O4 |
| Molecular Weight | 701.6 g/mol |
| IUPAC Name | 4-[[4-[bis(2-chloroethyl)amino]benzoyl]amino]-N-[2-[[2-[2-(dimethylamino)ethylcarbamoyl]-1-methylimidazol-4-yl]carbamoyl]-1-methylimidazol-4-yl]-1-methylimidazole-2-carboxamide |
| Standard InChI | InChI=1S/C30H38Cl2N12O4/c1-40(2)15-12-33-28(46)24-34-22(17-41(24)3)38-30(48)26-36-23(18-43(26)5)39-29(47)25-35-21(16-42(25)4)37-27(45)19-6-8-20(9-7-19)44(13-10-31)14-11-32/h6-9,16-18H,10-15H2,1-5H3,(H,33,46)(H,37,45)(H,38,48)(H,39,47) |
| Standard InChIKey | QTDSAAJVUBUGHT-UHFFFAOYSA-N |
| SMILES | CN1C=C(N=C1C(=O)NC2=CN(C(=N2)C(=O)NC3=CN(C(=N3)C(=O)NCCN(C)C)C)C)NC(=O)C4=CC=C(C=C4)N(CCCl)CCCl |
| Canonical SMILES | CN1C=C(N=C1C(=O)NC2=CN(C(=N2)C(=O)NC3=CN(C(=N3)C(=O)NCCN(C)C)C)C)NC(=O)C4=CC=C(C=C4)N(CCCl)CCCl |
| Synonyms | 4-[[4-[[4-[[4-[bis(2-chloroethyl)amino]benzoyl]amino]-1-methyl-imidazo le-2-carbonyl]amino]-1-methyl-imidazole-2-carbonyl]amino]-N-(2-dimethy laminoethyl)-1-methyl-imidazole-2-carboxamide |
| PubChem Compound | 3025807 |
| Last Modified | Nov 11 2021 |
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